Cas no 84906-81-0 (2-Hydroxyquinoline-4-carboxylic acid)

• Product name: 2-Hydroxyquinoline-4-carboxylic acid
• CAS No: 84906-81-0
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00023942
• CID: 60783
• PubChem ID: 24885243

2-Hydroxyquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyquinoline-4-carboxylic acid
• 4-Carboxy-2-hydroxyquinoline
• 2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• 2-Hydroxycinchoninic acid
• 2-Hydroxy-4-quinolincarboxylic acid
• 4-Carboxycarbostyril
• 4-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-
• Cinchoninic acid, 2-hydroxy-
• 1,2-Dihydro-2-oxoquinoline-4-carboxylic acid
• 2-oxocinchoninic acid
• 2-oxo-1H-quinoline-4-carboxylic acid
• 2-Hydroxy-quinoline-4-carboxylic acid
• 2-hydroxy-4-quinolinecarboxylic acid
• 4-Quinolinecarboxylic acid, 2-hydroxy-
• 2-H
• 2-Hydroxy-4-quinolinecarboxylic acid (ACI)
• SB67443
• IFLab1_001493
• EINECS 239-827-9
• SR-01000403999-1
• 15733-89-8
• AC-23085
• 1,?2-?Dihydro-?2-?oxo-4-?quinolinecarboxylic Acid
• STK078430
• CHEBI:52045
• SR-01000403999
• SR-01000597059-2
• CS-W015953
• Cinchocaine Hydrochloride Imp. B (EP): 2-Hydroxyquinoline-4-
• 1,2-dihydro-2-oxo-4-Quinolinecarboxylic acid
• Cinchocaine Hydrochloride Imp. B (EP); Cinchocaine Imp. B (EP); 2-Hydroxyquinoline-4-carboxylic Acid; Cinchocaine Hydrochloride Impurity B; Cinchocaine Impurity B
• BCP28536
• NS00025117
• Oprea1_034107
• CINCHOCAINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• MFCD00464512
• Z56795730
• MFCD00023942
• Cambridge id 5133898
• AI3-61768
• 2-Hydroxyquinolinecarboxylic acid-(4)
• ALBB-010502
• NSC 3564
• SY020050
• 2-Hydroxyquinoline-4-carboxylic acid, 97%
• 2(1H)-Oxoquinoline-4-carboxylic acid
• MFSHNFBQNVGXJX-UHFFFAOYSA-
• 2-Oxo-1,2-dihydro-4-quinolinecarboxylic acid #
• 84906-81-0
• AKOS000266346
• CCG-1662
• NSC-3564
• Enamine_001230
• AC-1861
• HMS1397H20
• H1016
• NSC3564
• 2-oxo-4-quinolinecarboxylic acid
• Cinchocaine Impurity B
• EU-0001998
• Quinoline-4-carboxylic acid, 2(1H)-oxo-
• HMS1416D19
• Z1Q2K479UQ
• NCGC00246893-01
• BBL008901
• DB-012013
• STK709494
• UNII-Z1Q2K479UQ
• 2-Oxo-1,2-dihydroquinoline-4-carboxylic acid, AldrichCPR
• AKOS000104068
• SCHEMBL662652
• F0346-1608
• CHEMBL2048387
• SR-01000597059
• DTXSID40166250
• W-108003
• D78174
• Q27123129
• AS-12503
• EN300-00825
• 2-Oxo-1,2-dihydro-4-quinolinecarboxylic acid
• SR-01000597059-1
• SCHEMBL8729784
• CCG-104483
• InChI=1/C10H7NO3/c12-9-5-7(10(13)14)6-3-1-2-4-8(6)11-9/h1-5H,(H,11,12)(H,13,14)
• SDCCGMLS-0065426.P001

• MDL： MFCD00023942
• Inchi： 1S/C10H7NO3/c12-9-5-7(10(13)14)6-3-1-2-4-8(6)11-9/h1-5H,(H,11,12)(H,13,14)
• InChI Key： MFSHNFBQNVGXJX-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=CC=2)N=C(O)C=1)O

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: >300 °C
• Boiling Point: 473.6±30.0 °C at 760 mmHg
• Flash Point: 240.2±24.6 °C
• PSA: 70.42000
• LogP: 1.63860
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Hydroxyquinoline-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302 (100%)
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Hydroxyquinoline-4-carboxylic acid

2-Hydroxyquinoline-4-carboxylic Acid (CAS No: 84906-81-0)

2-Hydroxyquinoline-4-carboxylic acid, also known by its CAS number 84906-81-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its quinoline skeleton, which forms the core structure, with a hydroxyl group at position 2 and a carboxylic acid group at position 4. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a valuable research subject and potential candidate for various applications.

The quinoline moiety in 2-Hydroxyquinoline-4-carboxylic acid is a heterocyclic aromatic system that is widely studied due to its versatility in chemical reactions and its ability to participate in hydrogen bonding. The hydroxyl group at position 2 contributes to the compound's acidity and can act as a nucleophile in certain reactions, while the carboxylic acid group at position 4 enhances the molecule's solubility in polar solvents and facilitates its interaction with biological systems.

Recent studies have highlighted the potential of 2-Hydroxyquinoline-4-carboxylic acid as a precursor for the synthesis of various bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents, where the compound's ability to inhibit cyclooxygenase enzymes has shown promise. Additionally, its use in the synthesis of metal complexes has opened new avenues in catalysis and materials science.

In terms of synthesis, several methods have been reported for the preparation of 2-Hydroxyquinoline-4-carboxylic acid. One common approach involves the condensation of o-hydroxybenzoic acid with appropriate aldehyde or ketone derivatives under acidic or basic conditions. This method allows for precise control over the functional groups and their positions on the quinoline ring, enabling the creation of derivatives with tailored properties.

The application of 2-Hydroxyquinoline-4-carboxylic acid extends beyond traditional chemical synthesis. Recent advancements have demonstrated its utility in drug delivery systems, where its ability to form stable complexes with metal ions has been exploited for targeted drug release mechanisms. Furthermore, its role as a chelating agent in environmental remediation has been explored, offering potential solutions for heavy metal contamination.

In conclusion, 2-Hydroxyquinoline-4-carboxylic acid (CAS No: 84906-81-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmacology, materials science, and environmental chemistry.